Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy-

• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxyphenol
• InChI: InChI=1S/C24H22N2O2/c1-15-4-8-17(9-5-15)22-23(18-10-6-16(2)7-11-18)26-24(25-22)19-12-13-20(27)21(14-19)28-3/h4-14,27H,1-3H3,(H,25,26)
• InChI Key: BZZLJBATVQIDFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=C(C=C3)O)OC)C4=CC=C(C=C4)C
• CAS No.: 121111-60-2

Description

Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- is a complex organic compound with a unique structure that combines phenol, imidazole, and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- typically involves multi-step organic reactions. One common method is the nucleophilic aromatic substitution reaction, where a nucleophile replaces a leaving group on an aromatic ring. This process often requires strong electron-attracting groups and basic nucleophilic reagents .

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The specific methods can vary depending on the desired purity and application of the final product.

Chemical Reactions Analysis

Types of Reactions

Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- undergoes various chemical reactions, including:

Oxidation: This reaction can convert phenol groups into quinones, which are valuable for their redox properties.

Reduction: Quinones formed from oxidation can be reduced back to phenols using reagents like sodium borohydride (NaBH4).

Substitution: Electrophilic aromatic substitution reactions are common, where the phenol group directs substitutions to the ortho and para positions.

Common Reagents and Conditions

Oxidizing Agents: Potassium nitrosodisulfonate (Fremy’s salt) is often used for oxidizing phenols to quinones.

Reducing Agents: Sodium borohydride (NaBH4) and stannous chloride (SnCl2) are common reducing agents for converting quinones back to phenols.

Major Products

Quinones: Formed from the oxidation of phenol groups.

Hydroquinones: Produced by the reduction of quinones.

Scientific Research Applications

Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of polymers and other advanced materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- involves its interaction with molecular targets through various pathways:

Proteolysis: At certain concentrations, it can dissolve tissue on contact via proteolysis.

Neurolysis: When injected near nerves, it produces chemical neurolysis, affecting nerve fibers.

Comparison with Similar Compounds

Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy- can be compared with other similar compounds, such as:

Phenol, 4,4’-(1-methylethylidene)bis-: Known for its use in the production of polycarbonate plastics and epoxy resins.

Phenol, 4,4’-methylenebis-: Used as an antioxidant in various industrial applications.

These comparisons highlight the unique structural features and applications of Phenol, 4-[4,5-bis(4-methylphenyl)-1H-imidazol-2-yl]-2-methoxy-.